1H-Pyrrole, 1-methyl-2-[(trifluoromethyl)thio]-

• CAS No.: 58679-52-0
• Molecular Formula: C6H6F3NS
• Molecular Weight: 181.18 g/mol
• IUPAC Name: 1-methyl-2-(trifluoromethylsulfanyl)pyrrole
• InChI: InChI=1S/C6H6F3NS/c1-10-4-2-3-5(10)11-6(7,8)9/h2-4H,1H3
• InChI Key: AQVOKUKCVJXURM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1SC(F)(F)F

Description

1H-Pyrrole, 1-methyl-2-[(trifluoromethyl)thio]- is a heterocyclic organic compound that features a pyrrole ring substituted with a methyl group at the nitrogen atom and a trifluoromethylthio group at the second carbon. Pyrroles are significant in organic chemistry due to their presence in many natural products and pharmaceuticals. The trifluoromethylthio group imparts unique chemical properties, making this compound valuable for various applications.

Preparation Methods

The synthesis of 1H-Pyrrole, 1-methyl-2-[(trifluoromethyl)thio]- can be achieved through several methods:

Electrophilic Fluorination: Direct fluorination of pyrrole rings can be performed using elemental fluorine or xenon difluoride.

Industrial production methods often involve scaling up these reactions using continuous flow techniques to ensure consistent yields and purity.

Chemical Reactions Analysis

1H-Pyrrole, 1-methyl-2-[(trifluoromethyl)thio]- undergoes various chemical reactions:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the removal of the trifluoromethylthio group.

Substitution: The compound can undergo nucleophilic substitution reactions, where the trifluoromethylthio group can be replaced by other nucleophiles under appropriate conditions.

Major products formed from these reactions include sulfoxides, sulfones, and various substituted pyrroles.

Scientific Research Applications

1H-Pyrrole, 1-methyl-2-[(trifluoromethyl)thio]- has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activities, including anti-inflammatory and antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug discovery.

Industry: It is used in the development of agrochemicals and materials science for creating advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 1H-Pyrrole, 1-methyl-2-[(trifluoromethyl)thio]- involves its interaction with various molecular targets. The trifluoromethylthio group can enhance the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. This property can influence its binding to specific enzymes or receptors, modulating their activity and leading to the observed biological effects .

Comparison with Similar Compounds

1H-Pyrrole, 1-methyl-2-[(trifluoromethyl)thio]- can be compared with other fluorinated pyrroles:

1H-Pyrrole, 1-methyl-2-fluoro-: This compound has a fluorine atom instead of the trifluoromethylthio group, resulting in different reactivity and biological properties.

1H-Pyrrole, 1-methyl-2-trifluoromethyl-: The trifluoromethyl group provides different electronic effects compared to the trifluoromethylthio group, affecting the compound’s chemical behavior.

The uniqueness of 1H-Pyrrole, 1-methyl-2-[(trifluoromethyl)thio]- lies in the presence of the trifluoromethylthio group, which imparts distinct chemical and biological properties compared to other fluorinated pyrroles.